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acid

Cat. No.: B195396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-((4-Chlorophenyl)acetyl)benzoic acid, also known as Azelastine Impurity C, is a chemical

compound of interest in the fields of medicinal chemistry and drug development.[1][2] Its

structural relationship to known anti-inflammatory agents and its role as a process impurity in

the synthesis of the antihistamine Azelastine underscore the importance of a thorough

understanding of its chemical and physical properties. This guide provides a comprehensive

overview of the available technical data for this compound, including its chemical properties, a

plausible synthetic route, and a hypothesized mechanism of its potential anti-inflammatory

action.

Chemical and Physical Properties
2-((4-Chlorophenyl)acetyl)benzoic acid is a white to off-white crystalline solid.[1] It is

generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, with

limited solubility in water.[3]
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Property Value Source

IUPAC Name

2-[2-(4-

chlorophenyl)acetyl]benzoic

acid

[4]

CAS Number 53242-76-5 [4]

Molecular Formula C₁₅H₁₁ClO₃ [4]

Molecular Weight 274.70 g/mol [4]

Appearance
White to off-white crystalline

solid
[1]

Physicochemical Data
Property Value Source

Melting Point 137-141 °C

Boiling Point 456.8 °C (Predicted) [5]

Density 1.332 g/cm³ (Predicted) [6]

Flash Point 230.1 °C [5]

Solubility
Slightly soluble in DMSO and

Methanol
[3]

Synthesis and Experimental Protocols
While a detailed, step-by-step experimental protocol for the synthesis of 2-((4-
Chlorophenyl)acetyl)benzoic acid is not available in a single public source, a plausible

synthetic route can be constructed from available information. The synthesis generally involves

the reaction of a substituted phthalic anhydride with a chlorophenylacetic acid derivative.

Plausible Synthetic Workflow
The following diagram illustrates a logical workflow for the synthesis of 2-((4-
Chlorophenyl)acetyl)benzoic acid.
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Reactants

Reaction Product Purification

Phthalic Anhydride

Friedel-Crafts Acylation (or similar condensation)

p-Chlorophenylacetic Acid

2-((4-Chlorophenyl)acetyl)benzoic acid Recrystallization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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